Cas no 721-09-5 (methyl 3-amino-4-(trifluoromethoxy)benzoate)

Methyl 3-amino-4-(trifluoromethoxy)benzoate is a fluorinated aromatic ester with a trifluoromethoxy substituent, offering unique reactivity and stability due to its electron-withdrawing properties. The amino group at the 3-position enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling further functionalization via amidation, acylation, or coupling reactions. The trifluoromethoxy moiety improves lipophilicity and metabolic stability, making it valuable in drug design. Its crystalline form ensures consistent purity and handling. This compound is particularly useful in constructing complex molecules where fluorine incorporation is desired for tuning biological activity or physicochemical properties. Suitable for controlled reactions under standard laboratory conditions.

methyl 3-amino-4-(trifluoromethoxy)benzoate structure

721-09-5 structure

Product Name:methyl 3-amino-4-(trifluoromethoxy)benzoate

CAS No:721-09-5

MF:C₉H₈F₃NO₃

MW:235.15993309021

MDL:MFCD18398696

CID:1016467

PubChem ID:21187935

Update Time:2025-05-24

methyl 3-amino-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-amino-4-trifluoromethoxybenzoate
- methyl 3-amino-4-(trifluoromethoxy)benzoate
- P210-0699 Methyl 3-amino-4-trifluoromethoxybenzoate
- FT-0729095
- CS-0133282
- E81643
- methyl 3-amino-4-(trifluoromethoxy)-benzoate
- EN300-2008374
- Benzoic acid, 3-amino-4-(trifluoromethoxy)-, methyl ester
- SCHEMBL7361708
- starbld0009722
- 721-09-5
- DA-03292
- MDL： MFCD18398696
- Inchi： 1S/C9H8F3NO3/c1-15-8(14)5-2-3-7(6(13)4-5)16-9(10,11)12/h2-4H,13H2,1H3
- InChI Key： INVMOQROZJDLEJ-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(C(=O)OC)=CC=1N)(F)F

Computed Properties

Exact Mass: 235.04564
Monoisotopic Mass: 235.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.6A^2
XLogP3: 2.3

Experimental Properties

PSA: 61.55

methyl 3-amino-4-(trifluoromethoxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015008470-250mg	Methyl 3-amino-4-(trifluoromethoxy)benzoate	721-09-5	97%	250mg	$475.20	2023-09-01
Alichem	A015008470-500mg	Methyl 3-amino-4-(trifluoromethoxy)benzoate	721-09-5	97%	500mg	$831.30	2023-09-01
Alichem	A015008470-1g	Methyl 3-amino-4-(trifluoromethoxy)benzoate	721-09-5	97%	1g	$1504.90	2023-09-01
Apollo Scientific	PC501879-100mg	Methyl 3-amino-4-(trifluoromethoxy)benzoate	721-09-5	95%	100mg	£75.00	2024-05-23
Apollo Scientific	PC501879-250mg	Methyl 3-amino-4-(trifluoromethoxy)benzoate	721-09-5	95%	250mg	£105.00	2025-02-21
Apollo Scientific	PC501879-1g	Methyl 3-amino-4-(trifluoromethoxy)benzoate	721-09-5	95%	1g	£279.00	2025-02-21
eNovation Chemicals LLC	Y1133165-5g	methyl 3-amino-4-(trifluoromethoxy)benzoate	721-09-5	95%	5g	$1000	2024-07-23
eNovation Chemicals LLC	Y1102463-1g	methyl 3-amino-4-trifluoromethoxybenzoate	721-09-5	95%	1g	$565	2024-07-28
eNovation Chemicals LLC	Y1102463-5g	methyl 3-amino-4-trifluoromethoxybenzoate	721-09-5	95%	5g	$965	2024-07-28
Enamine	EN300-2008374-0.05g	methyl 3-amino-4-(trifluoromethoxy)benzoate	721-09-5		0.05g	$431.0	2023-09-16

methyl 3-amino-4-(trifluoromethoxy)benzoate Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

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4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

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Additional information on methyl 3-amino-4-(trifluoromethoxy)benzoate

Methyl 3-Amino-4-(Trifluoromethoxy)Benzoate: A Comprehensive Overview

Methyl 3-amino-4-(trifluoromethoxy)benzoate, also known by its CAS number 721-09-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with an amino group at the 3-position and a trifluoromethoxy group at the 4-position. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of methyl 3-amino-4-(trifluoromethoxy)benzoate involves several steps, including the preparation of the benzoic acid derivative and subsequent esterification. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial use.

One of the most notable applications of methyl 3-amino-4-(trifluoromethoxy)benzoate is in the field of pharmacology. The compound has been extensively studied for its potential as a precursor in drug development. Its ability to act as a bioisostere or a scaffold for constructing complex molecular architectures has made it a valuable tool in medicinal chemistry. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes and receptors, highlighting its potential in therapeutic applications.

In addition to its pharmacological uses, methyl 3-amino-4-(trifluoromethoxy)benzoate has found applications in materials science. The trifluoromethoxy group imparts electron-withdrawing properties, which can be exploited in designing advanced materials such as polymers and coatings. Recent research has focused on incorporating this compound into polymer matrices to enhance their thermal stability and mechanical properties.

The electronic properties of methyl 3-amino-4-(trifluoromethoxy)benzoate make it an interesting candidate for use in organic electronics. Its ability to participate in charge transfer processes has been explored in the context of organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies have demonstrated that derivatives of this compound can serve as effective electron transport layers, contributing to improved device performance.

From an environmental perspective, methyl 3-amino-4-(trifluoromethoxy)benzoate has been investigated for its biodegradability and ecological impact. Researchers have assessed its potential toxicity to aquatic organisms and its behavior in soil systems. These studies are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, methyl 3-amino-4-(trifluoromethoxy)benzoate (CAS No. 721-09-5) is a multifaceted compound with diverse applications across various disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as an important molecule in contemporary chemistry research.